(E)-N'-(3-bromo-2-hydroxy-5-nitrobenzylidene)-4-((2,6-dimethylmorpholino)sulfonyl)benzohydrazide

• IUPAC Name: N-[(E)-(3-bromo-2-hydroxy-5-nitrophenyl)methylideneamino]-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide
• InChI: InChI=1S/C20H21BrN4O7S/c1-12-10-24(11-13(2)32-12)33(30,31)17-5-3-14(4-6-17)20(27)23-22-9-15-7-16(25(28)29)8-18(21)19(15)26/h3-9,12-13,26H,10-11H2,1-2H3,(H,23,27)/b22-9+
• InChI Key: SOFYTQOYPDKKTN-LSFURLLWSA-N
• Canonical SMILES: CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)C(=O)NN=CC3=C(C(=CC(=C3)[N+](=O)[O-])Br)O
• Isomeric SMILES: CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)C(=O)N/N=C/C3=C(C(=CC(=C3)[N+](=O)[O-])Br)O
• Molecular Formula: C20H21BrN4O7S
• Molecular Weight: 541.4 g/mol

Description

(E)-N'-(3-bromo-2-hydroxy-5-nitrobenzylidene)-4-((2,6-dimethylmorpholino)sulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C20H21BrN4O7S and its molecular weight is 541.37. The purity is usually 95%.
BenchChem offers high-quality (E)-N'-(3-bromo-2-hydroxy-5-nitrobenzylidene)-4-((2,6-dimethylmorpholino)sulfonyl)benzohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N'-(3-bromo-2-hydroxy-5-nitrobenzylidene)-4-((2,6-dimethylmorpholino)sulfonyl)benzohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Interaction with DNA and Biological Activities

The Schiff base compounds, including the derivatives of benzohydrazide and sulfonohydrazide, have been shown to interact significantly with Salmon sperm DNA, indicating potential biological applications. These compounds demonstrate a broad spectrum of biological activities, including antibacterial, antifungal, antioxidant, cytotoxic, and enzymatic activities. Particularly, their interaction with SS-DNA is through an intercalation mode, which is further supported by viscometric results. These compounds are also effective against alkaline phosphatase enzyme and show substantial antimicrobial activity against various bacterial and fungal strains. The cytotoxic activity of these compounds is notable, with some compounds showing 100% activity at certain concentrations, indicating their potential as therapeutic agents (Sirajuddin et al., 2013).

Structural Characterization and Antimicrobial Activity

The structural characterization of benzohydrazone compounds has provided insights into their antimicrobial activity. The electron-withdrawing groups such as Cl and NO2 in these compounds are preferred for antimicrobial material. Certain compounds have shown effective activity against bacteria like Escherichia coli, stronger than controlled drugs like Tetracycline. The crystal structures of these compounds reveal their E configuration with respect to the C=N double bond and C–N single bond, stabilized by hydrogen bonds and weak π···π stacking interactions (Han, 2013).